Amprolium

• IUPAC Name: 5-[(2-methylpyridin-1-ium-1-yl)methyl]-2-propylpyrimidin-4-amine;chloride;hydrochloride
• InChI: InChI=1S/C14H19N4.2ClH/c1-3-6-13-16-9-12(14(15)17-13)10-18-8-5-4-7-11(18)2;;/h4-5,7-9H,3,6,10H2,1-2H3,(H2,15,16,17);2*1H/q+1;;/p-1
• InChI Key: PJBQYZZKGNOKNJ-UHFFFAOYSA-M
• Canonical SMILES: CCCC1=NC=C(C(=N1)N)C[N+]2=CC=CC=C2C.Cl.[Cl-]
• Molecular Formula: C14H20Cl2N4
• Related CAS: 3053-18-7
• DSSTOX Substance ID: DTXSID0045547
• Molecular Weight: 315.2 g/mol
• Physical Description: Solid; [Aldrich MSDS]
• CAS RN: 137-88-2, 3053-18-7, 121-25-5

Description

Amprolium is an organic compound sold as a coccidiostat used in poultry. It has many International Nonproprietary Names. It’s a coccidiostat (antiprotozoal) used for the treatment and prevention of coccidiosis in calves, sheep, goats, chickens (broilers and breeders), and other fowl such as turkeys, with activity against Eimeria spp., especially Eimeria tenella and E.

Synthesis Analysis

Amprolium synthesis involves the condensation of ethoxymethylenemalononitrile with acetamidine to afford the substituted pyrimidine. The reaction may involve conjugate addition of the amidine nitrogen to the malononitrile followed by loss of ethoxide; addition of the remaining amidine nitrogen to one of the nitriles will then lead to the pyrimidine. Reduction of the nitrile gives the corresponding aminomethyl compound. Exhaustive methylation of the amine followed by displacement of the activated quaternary nitrogen by bromide ion affords the key intermediate.

Molecular Structure Analysis

Amprolium has a molecular formula of C14H19ClN4. Its average mass is 278.780 Da and its monoisotopic mass is 278.129822 Da. It belongs to the class of organic compounds known as methylpyridines, which are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group.

Chemical Reactions Analysis

Amprolium interferes with thiamine metabolism, blocking thiamine uptake, thus preventing synthesis of carbohydrates in coccidia. A liquid chromatography-mass spectrometry method has been developed to detect amprolium in chicken feed.

Physical And Chemical Properties Analysis

Amprolium is a white to light yellow powder without smell or with picoline-like smell, and freely soluble in water, soluble in methanol, very slightly soluble in ethanol, and practically insoluble in ether or chloroform.

Scientific Research Applications

• Coccidiostat in Poultry : Amprolium is a thiamine antagonist and an effective coccidiostat for poultry, making it a safe additive in poultry feed (Ott, Dickinson, & VanIderstine, 1965).

• Impact on Soil Biochemistry : Studies on amprolium in poultry manure added to soil showed no significant impact on soil respiration, suggesting its environmental compatibility (Warman, Thomas, Corke, & Moran, 1977).

• Renal Tubular Secretion Characteristics : Research on amprolium's renal clearance in dogs revealed that it's not affected by organic acids, and its clearance is influenced by urinary pH (Beyer & Gelarden, 1975).

• Water Treatment : Salvadora persica roots and seeds ash effectively remove amprolium from water, showing potential in environmental clean-up applications (Ali & Abdelhalim, 2020).

• Detection in Food Products : Methods like capillary zone electrophoresis have been developed for detecting amprolium residues in products like eggs, ensuring food safety (Martínez-Villalba et al., 2013).

• Prophylaxis in Domestic Ruminants : Amprolium has shown efficacy in treating naturally acquired coccidial infections in sheep, goats, and calves (Horák, Raymond, & Louw, 1969).

• Pharmaceutical Analysis : Novel methods have been developed for the determination of amprolium in various forms, including pharmaceuticals, highlighting its significance in drug quality control (Basha et al., 2017).

• Cerebrocortical Necrosis in Camels : Amprolium has been used to induce cerebrocortical necrosis in racing camels, aiding in understanding this condition's pathophysiology (Wernery, Haydn-Evans, & Kinne, 1998).

• Impact on Activated Sludge : Research on the effect of amprolium on activated sludge in sequencing batch reactors contributes to understanding its environmental impact and degradation in wastewater treatment systems (Chen et al., 2017).

• Cross-Contamination in Feed : Studies on cross-contamination levels of amprolium in non-target feed help understand its impact on antimicrobial resistance and growth promotion in food-producing animals (Koutsoumanis et al., 2021).

Mechanism of Action

Amprolium is a thiamine analogue and blocks the thiamine transporter of Eimeria species. By blocking thiamine uptake it prevents carbohydrate synthesis. It acts as a thiamine antagonist and competes for the absorption of thiamine by the Eimeria parasites.

Safety and Hazards

Amprolium causes severe skin burns and eye damage. It is suspected of damaging fertility or the unborn child. It also causes damage to organs through prolonged or repeated exposure. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye.

Future Directions

Amprolium has been used intensively for a long time worldwide. To evaluate its efficacy after years of use, both in water (as treatment) and in feed (preventative) in the US, a meta-analysis on eight ASTs (anticoccidial sensitivity trials) was conducted.